Regulating the pyrolysis process of cation intercalated MnO2 nanomaterials for electrocatalytic urea oxidation performance†
RSC Advances Pub Date: 2022-10-26 DOI: 10.1039/D2RA04032H
Abstract
Exploring an efficient way to enhance electron/ion transport behavior of nanomaterials plays an important role in the study of energy storage & conversion. However, the evolution rules of lattice and electronic structure during the pyrolysis process of low-dimensional nanomaterials, which further regulate its electron/ion transport properties, have not been effectively elucidated. Here we study the pyrolysis process of cation intercalated MnO2 as a case for realizing optimized electron/ion transport behavior. In our case, thermogravimetry-mass spectrometry (TG-MS) was adopted for tracking the remaining products in pyrolysis and decomposition products, further finding out the evolution law of the manganese–oxygen polyhedron structure during the pyrolysis. Moreover, the internal relations between the crystal structure and the electronic structure during the pyrolysis process of low-dimensional manganese oxide are revealed by fine structure characterization. As expected, partially treated 2D MnO2 nanosheets with controlled pyrolysis displays ultrahigh UOR performance with the overpotential of 1.320 V vs. RHE at the current density of 10 mA cm−2, which is the best value among non-nickel-based materials. We anticipate that studying the mechanism of the pyrolysis process has important guiding significance for the development of high electron/ion transport devices.
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CAS no.: 140632-19-5
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